Cas no 2229645-00-3 (4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine
• CAS No: 2229645-00-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6051166
• PubChem ID: 165618166
• Update Time: 2025-08-02

4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine
• 2229645-00-3
• EN300-1813407

• Inchi： 1S/C11H14N2O3/c1-8(12)6-7-9-4-3-5-10(16-2)11(9)13(14)15/h3-8H,12H2,1-2H3/b7-6+
• InChI Key： MRRVZZGRQVPUGX-VOTSOKGWSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(C)N)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine

Comprehensive Overview of 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine (CAS No. 2229645-00-3)

The compound 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine (CAS No. 2229645-00-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a methoxy group, a nitro substituent, and an amine functionality, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could be modified to target specific biological pathways.

One of the most frequently searched questions about 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine revolves around its synthesis methods and reactivity. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring creates a unique electronic environment, making it a fascinating subject for studying substitution reactions and catalytic transformations. Recent studies have explored its use in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds for pharmaceuticals and agrochemicals.

In the context of green chemistry, a trending topic among researchers, 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine has been investigated for its potential to undergo sustainable transformations. For instance, its amine group can participate in biocatalytic amidation, reducing the need for harsh reagents. This aligns with the growing demand for eco-friendly synthesis routes, a hot topic in academic and industrial circles.

Another area of interest is the compound's spectroscopic properties. The nitro group contributes to its distinct UV-Vis absorption, making it useful in analytical chemistry applications. Researchers often search for NMR data and mass spectrometry profiles of this compound to aid in its identification and purity assessment. These properties are critical for quality control in pharmaceutical manufacturing.

The pharmacological potential of 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine is another frequently discussed topic. While not a drug itself, its structure shares similarities with known bioactive molecules, particularly those targeting central nervous system (CNS) disorders. This has led to speculation about its role in designing neuromodulators or enzyme inhibitors, though further studies are needed to validate these hypotheses.

From a material science perspective, the compound's conjugated system (due to the but-3-en-2-amine moiety) suggests possible applications in organic electronics. Its ability to participate in π-stacking interactions could make it a candidate for developing organic semiconductors or sensors. This aligns with the surge in interest around flexible electronics and wearable technology.

In summary, 4-(3-methoxy-2-nitrophenyl)but-3-en-2-amine (CAS No. 2229645-00-3) is a multifaceted compound with broad relevance in synthetic chemistry, drug development, and advanced materials. Its structural complexity and functional group diversity make it a valuable subject for ongoing research, particularly in areas emphasizing sustainability and innovation. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for interdisciplinary studies.